Cas no 477330-90-8 (<br>4-(4-(4-Bromophenyl)-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e)

• Product Name: <br>4-(4-(4-Bromophenyl)-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• CAS No: 477330-90-8
• MF: C₂₁H₁₇BrN₄S
• MW: 437.355481863022
• CID: 3050662
• PubChem ID: 1305642
• Update Time: 2025-04-21

<br>4-(4-(4-Bromophenyl)-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-(4-Bromophenyl)-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridin e
• 4-{4-(4-bromophenyl)-5-[(3-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• 477330-90-8
• STK099520
• 4-[4-(4-bromophenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• 4-(4-(4-Bromophenyl)-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• AKOS002174413
• Z56886783
• 650-508-7
• 4-{4-(4-bromophenyl)-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• Inchi： 1S/C21H17BrN4S/c1-15-3-2-4-16(13-15)14-27-21-25-24-20(17-9-11-23-12-10-17)26(21)19-7-5-18(22)6-8-19/h2-13H,14H2,1H3
• InChI Key： DQUZTKOAGBRTBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 436.03573Da
• Monoisotopic Mass: 436.03573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 68.9Ų